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This guide is intended for researchers, scientists, and drug development professionals who

encounter oscillations in the numerical solutions of their Ordinary Differential Equation (ODE)

models. Unwanted oscillations can arise from either the underlying dynamics of the system

being modeled or as artifacts of the numerical solver. This resource provides a structured

approach to diagnosing and addressing these issues.

Frequently Asked Questions (FAQs)
Q1: Why is my ODE solution oscillating when I don't expect it to?

A1: Oscillations in your ODE solution can stem from two primary sources:

Inherent System Dynamics: The model itself may describe a system that naturally oscillates,

such as in predator-prey models or certain biochemical reactions. In this case, the

oscillations are a true feature of the system.

Numerical Instability: The oscillations may be an artifact of the numerical method used to

solve the ODE. This can happen if the solver's step size is too large for the problem's

complexity, or if an inappropriate solver is used for a "stiff" system of equations.[1] Stiff

systems are those with widely varying time scales of response.
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Q2: What is a "stiff" ODE, and how does it cause oscillations?

A2: A stiff ODE is one where the solution being sought is slowly varying, but there are nearby

solutions that are rapidly changing. Standard explicit solvers, like ode45, may be forced to take

extremely small time steps to maintain stability when solving stiff problems, leading to long

computation times or failure.[1][2] If the step size is not sufficiently small, these solvers can

become unstable and produce spurious oscillations. Implicit solvers, such as ode15s or

ode23s, are generally better suited for stiff problems.[1][2]

Q3: How can I distinguish between true oscillations and numerical artifacts?

A3: A good first step is to tighten the solver's error tolerances (both absolute and relative) and

observe the effect on the solution. If the oscillations diminish or disappear as the tolerance is

decreased, they are likely a numerical artifact.[3] If the oscillations persist, they are more likely

to be a genuine feature of the model. Additionally, trying a different solver, particularly one

designed for stiff equations, can help clarify the nature of the oscillations.

Q4: Can the parameters of my model be the cause of the oscillations?

A4: Yes, the parameter values in your model can significantly influence its dynamic behavior. A

parameter sensitivity analysis can help identify which parameters have the most substantial

impact on the solution's stability and oscillatory behavior.[4][5] By systematically varying

parameter values, you can determine if the oscillations are confined to specific regions of the

parameter space.

Troubleshooting Guide
If you are experiencing unexpected oscillations in your ODE solutions, follow this step-by-step

guide to diagnose and resolve the issue.

Step 1: Refine Solver Tolerances
The first and simplest step is to reduce the relative and absolute error tolerances of your solver.

This forces the solver to take smaller steps and can often eliminate numerical oscillations.

Action: Decrease the RelTol and AbsTol options in your solver settings (e.g., using odeset in

MATLAB). Start by reducing them by a factor of 10.
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Expected Outcome: If the oscillations are a numerical artifact, they should decrease in

amplitude or disappear entirely. If the oscillations remain, proceed to the next step.

Step 2: Experiment with Different Solvers
The choice of ODE solver is critical. If you are using a non-stiff solver (like ode45), the

oscillations may be a sign that your system is stiff.

Action: Switch to a solver designed for stiff systems, such as ode15s, ode23s, or ode23tb.[1]

[2]

Expected Outcome: A stiff solver should be able to integrate the ODEs without producing

spurious oscillations, even with less stringent tolerances. If oscillations persist, it is

increasingly likely they are a true feature of your model.

Step 3: Conduct a Parameter Sensitivity Analysis
If you suspect that the oscillations are a real feature of your model, a parameter sensitivity

analysis can help you understand which parameters are driving this behavior.

Action: Systematically vary key parameters in your model and observe the impact on the

solution. This can be done through local sensitivity analysis (varying one parameter at a

time) or global sensitivity analysis (varying multiple parameters simultaneously).[5]

Expected Outcome: This analysis will reveal which parameters are most influential in

producing oscillations. This can provide insights into the underlying biology or chemistry of

your system.

Step 4: Analyze the Model's Jacobian Matrix
For advanced users, analyzing the Jacobian matrix of the system can provide valuable

information about its stability.

Action: Compute the eigenvalues of the Jacobian matrix at different points in the solution.

Expected Outcome: The presence of eigenvalues with large negative real parts is an

indicator of stiffness. Eigenvalues with large imaginary components suggest oscillatory

behavior.
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Experimental Protocols
Protocol 1: Systematic Solver Evaluation
This protocol outlines a systematic approach to selecting an appropriate ODE solver.

Establish a Baseline: Solve your ODE system with a standard non-stiff solver (e.g., ode45 in

MATLAB) using default tolerance settings. Record the computation time and observe the

solution for oscillations.

Tighten Tolerances: Re-run the simulation with the same solver but with progressively

smaller relative and absolute error tolerances (e.g., 1e-6, 1e-9). Note the changes in the

solution's accuracy and the computation time.

Test Stiff Solvers: Repeat the simulations using a selection of stiff solvers (e.g., ode15s,

ode23s, ode113).[1] For each solver, start with default tolerances and then repeat with

tightened tolerances.

Compare Results: Create a table to compare the performance of each solver under different

tolerance settings. The key metrics for comparison are the presence and magnitude of

oscillations, the computation time, and the number of function evaluations.

Protocol 2: Local Parameter Sensitivity Analysis
This protocol describes a method for investigating the influence of individual model parameters

on oscillatory behavior.

Identify Key Parameters: Based on your understanding of the model, select a set of

parameters that you hypothesize may influence the system's stability.

Define a Parameter Range: For each selected parameter, define a plausible range of values

to explore.

Establish a Baseline Simulation: Run a simulation with all parameters at their nominal

values.

Vary Parameters Individually: For each parameter, run a series of simulations, varying its

value across the defined range while keeping all other parameters at their nominal values.
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Analyze and Visualize the Results: Plot the solutions for each parameter variation. Observe

how the presence, frequency, and amplitude of oscillations change as a function of the

parameter value.

Data Presentation
The following tables provide a template for summarizing the results of your solver and

parameter sensitivity analyses.

Table 1: Comparison of ODE Solver Performance

Solver
Relative
Tolerance

Absolute
Tolerance

Computatio
n Time (s)

Number of
Steps

Oscillations
Observed
(Yes/No)

ode45 1e-3 1e-6

ode45 1e-6 1e-9

ode15s 1e-3 1e-6

ode15s 1e-6 1e-9

ode23s 1e-3 1e-6

ode23s 1e-6 1e-9

Table 2: Results of Local Parameter Sensitivity Analysis
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Parameter Name Parameter Value
Oscillation
Amplitude

Oscillation
Frequency (Hz)

k1 0.1

k1 1.0

k1 10.0

Vmax 5

Vmax 50

Vmax 500

Visualizations
The following diagrams illustrate key workflows and logical relationships in troubleshooting

ODE oscillations.
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Start: Oscillations Observed

Step 1: Refine Solver Tolerances
(e.g., decrease RelTol, AbsTol)

Oscillations Resolved?

Step 2: Switch to a Stiff Solver
(e.g., ode15s, ode23s)

No

Conclusion: Oscillations were
 a Numerical Artifact

Yes

Oscillations Resolved?

Step 3: Conduct Parameter
Sensitivity Analysis

No Yes

Step 4: Analyze Jacobian Matrix
(Advanced)

Conclusion: Oscillations are
 a Real Feature of the Model

Click to download full resolution via product page

Caption: A workflow for troubleshooting oscillations in ODE solutions.
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Is the ODE system suspected to be stiff?

Try a non-stiff solver first
(e.g., ode45)

No

Use a stiff solver
(e.g., ode15s, ode23s)

Yes

Does the solution exhibit
spurious oscillations or is it too slow?

Solver is likely appropriate

Yes

No

Click to download full resolution via product page

Caption: Logic for selecting an appropriate ODE solver.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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